An In-Depth Technical Guide to 8-chloro-7H-purin-6-amine: A Key Intermediate in Medicinal Chemistry
An In-Depth Technical Guide to 8-chloro-7H-purin-6-amine: A Key Intermediate in Medicinal Chemistry
For Researchers, Scientists, and Drug Development Professionals
Foreword
As a cornerstone in the synthesis of pharmacologically active molecules, 8-chloro-7H-purin-6-amine, also known as 8-chloroadenine, represents a critical building block for drug discovery and development. Its unique chemical architecture, featuring a reactive chlorine atom at the C8 position of the purine core, offers a versatile handle for the construction of a diverse array of substituted purine derivatives. This guide provides a comprehensive overview of the chemical properties, structure, synthesis, and applications of 8-chloro-7H-purin-6-amine, with a focus on its pivotal role in the generation of targeted therapeutics, particularly kinase inhibitors. By synthesizing technical data with practical insights, this document aims to empower researchers to fully leverage the synthetic potential of this important intermediate.
Structural Elucidation and Physicochemical Properties
The fundamental structure of 8-chloro-7H-purin-6-amine comprises a purine bicyclic system with an amine group at the C6 position and a chlorine atom at the C8 position. The presence of the electron-withdrawing chlorine atom significantly influences the electronic properties of the purine ring, impacting its reactivity and biological interactions.
Chemical Structure
Figure 1: 2D structure of 8-chloro-7H-purin-6-amine.
Physicochemical Data
A summary of the key physicochemical properties of 8-chloro-7H-purin-6-amine is presented in the table below. It is important to note that experimental data for some properties are scarce, and values for the closely related nucleoside, 8-chloroadenosine, are included for comparative purposes.
| Property | Value | Source |
| Molecular Formula | C₅H₄ClN₅ | |
| Molecular Weight | 169.57 g/mol | |
| CAS Number | 28128-28-1 | |
| Appearance | Crystalline solid | |
| Melting Point | Data not available | |
| Solubility | Limited solubility in cold water; soluble in 1N HCl and DMSO. | |
| UV λmax | 268 nm | |
| Storage | Store in a freezer, preferably in freeze-dried form for long-term storage. |
Synthesis of 8-chloro-7H-purin-6-amine
The synthesis of 8-chloro-7H-purin-6-amine can be achieved through several routes, with the most common starting from readily available pyrimidine precursors. A general and adaptable synthetic scheme is outlined below, based on established purine synthesis methodologies.
Synthetic Pathway Overview
A plausible and efficient synthesis of 8-chloroadenine involves the cyclization of a substituted pyrimidine with a suitable one-carbon source, followed by chlorination. A common starting material is 4,5,6-triaminopyrimidine.
Figure 2: General synthetic scheme for 8-chloro-7H-purin-6-amine.
Experimental Protocol: Synthesis from 4,5,6-Triaminopyrimidine Sulfate
This protocol is adapted from a known procedure for the synthesis of an isotopically labeled adenine and provides a foundational method that can be optimized for the synthesis of 8-chloroadenine.[1]
Step 1: Synthesis of Adenine
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Reaction Setup: In a round-bottom flask, cool morpholine to 0°C.
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Formic Acid Addition: Slowly add formic acid dropwise to the cooled morpholine to form morpholinium formiate.
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Addition of Pyrimidine: Add 4,5,6-triaminopyrimidine sulfate to the morpholinium formiate.
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Heating: Heat the mixture to 100°C for 1 hour, then increase the temperature to 200°C and continue heating for 2 hours.
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Work-up: Cool the reaction mixture to room temperature and add ethanol. Reflux the suspension for 30 minutes.
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Isolation: Filter the precipitate and dissolve it in water. Treat the solution with concentrated aqueous ammonia and then concentrate it until a precipitate forms.
-
Purification: Store the suspension at 4°C overnight. Isolate the adenine by filtration and dry under high vacuum.
Step 2: Chlorination of Adenine to form 8-chloro-7H-purin-6-amine
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Reaction Setup: Suspend the synthesized adenine in a suitable solvent such as N,N-dimethylformamide (DMF) or acetonitrile.
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Chlorinating Agent: Add a chlorinating agent such as N-chlorosuccinimide (NCS), sulfuryl chloride (SO₂Cl₂), or tert-butyl hypochlorite (t-BuOCl). The choice of chlorinating agent and solvent may require optimization to achieve the desired regioselectivity and yield.
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Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete, as monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
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Work-up and Purification: Upon completion, quench the reaction and purify the crude product by recrystallization or column chromatography to yield 8-chloro-7H-purin-6-amine.
Note: Direct chlorination of adenine can be challenging due to the electron-rich nature of the purine ring, potentially leading to multiple chlorinated products. Method development and optimization are crucial for achieving high yields of the desired C8-chloro isomer.
Spectroscopic Characterization
Definitive structural confirmation of 8-chloro-7H-purin-6-amine relies on a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR:
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H2 Proton: Expected to be a singlet in the aromatic region, typically downfield due to the electron-withdrawing nature of the adjacent nitrogen atoms.
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NH₂ Protons: A broad singlet, the chemical shift of which can be concentration and solvent dependent.
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N7-H/N9-H Proton: A broad singlet, often exchangeable with D₂O. The tautomeric equilibrium between the 7H and 9H forms will influence this signal.
¹³C NMR:
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The carbon atoms of the purine ring will appear in the aromatic region. The C8 carbon, directly attached to the chlorine atom, is expected to be significantly shifted compared to adenine. Based on data for 8-¹³C-adenine, the C8 signal is expected around 139 ppm.[1] The presence of the chlorine atom will likely cause a downfield shift of the C8 signal.
Mass Spectrometry (MS)
Mass spectrometry is a critical tool for confirming the molecular weight and elemental composition of 8-chloro-7H-purin-6-amine. The expected monoisotopic mass is 169.0155 g/mol . High-resolution mass spectrometry (HRMS) can confirm the elemental formula (C₅H₄ClN₅). The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) will result in a characteristic M+2 peak, providing further confirmation of the presence of a single chlorine atom.
Chemical Reactivity and Synthetic Applications
The synthetic utility of 8-chloro-7H-purin-6-amine stems from the reactivity of the C8-chloro substituent, which can be readily displaced by a variety of nucleophiles. This allows for the introduction of diverse functional groups at this position, making it a valuable intermediate in the synthesis of compound libraries for drug discovery.
Nucleophilic Aromatic Substitution
The C8 position of the purine ring is susceptible to nucleophilic aromatic substitution, particularly with the activating effect of the chlorine atom. This allows for the introduction of a wide range of substituents.
Figure 3: Nucleophilic substitution reactions of 8-chloro-7H-purin-6-amine.
Role in the Synthesis of Kinase Inhibitors
A significant application of 8-chloro-7H-purin-6-amine is in the synthesis of kinase inhibitors. Many potent and selective kinase inhibitors feature a substituted purine core. The C8 position is often a key point of diversification to achieve desired potency and selectivity profiles. For instance, the related compound 8-chloroadenosine has been investigated for its anticancer properties, which are mediated through its conversion to 8-chloro-ATP, an analog that can inhibit RNA synthesis and activate AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis.[2][3] This highlights the potential of 8-substituted purines in modulating critical cellular signaling pathways.
While a direct synthesis of a marketed drug from 8-chloro-7H-purin-6-amine is not prominently documented, its structural motif is present in numerous investigational compounds targeting various kinases, including cyclin-dependent kinases (CDKs).[4]
Safety and Handling
Due to the limited availability of a specific Safety Data Sheet (SDS) for 8-chloro-7H-purin-6-amine, it is prudent to handle this compound with the care afforded to potentially hazardous materials. Information from the SDS of the closely related 8-chloroadenosine provides valuable guidance.[5]
General Precautions:
-
Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.
-
Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated area or a fume hood.
-
Storage: Store in a tightly sealed container in a cool, dry place. For long-term storage, refrigeration or freezing is recommended.[5]
-
Toxicity: The toxicological properties have not been fully investigated. As an analog of a fundamental biological molecule, it has the potential to interfere with cellular processes.[5] A phase 1 clinical trial of 8-chloroadenosine in patients with acute myeloid leukemia reported cardiac toxicity as a significant adverse event.[1]
Conclusion
8-chloro-7H-purin-6-amine is a versatile and valuable intermediate in medicinal chemistry. Its strategic importance lies in the reactive C8-chloro group, which provides a gateway for the synthesis of a wide range of substituted purine derivatives. While detailed experimental data for some of its properties remain to be fully elucidated in the public domain, the available information, coupled with data from closely related analogs, provides a solid foundation for its use in research and development. As the quest for novel and selective therapeutics continues, particularly in the area of kinase inhibition, the utility of 8-chloro-7H-purin-6-amine as a key synthetic building block is poised to expand, enabling the creation of new generations of targeted medicines.
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